Cas no 379244-87-8 (Thieno[2,3-d]pyrimidin-4(3H)-one, 3-amino-2-methyl-5-(2-thienyl)-)
379244-87-8 structure
Product Name:Thieno[2,3-d]pyrimidin-4(3H)-one, 3-amino-2-methyl-5-(2-thienyl)-
CAS No:379244-87-8
MF:C11H9N3OS2
MW:263.33865904808
CID:1486709
PubChem ID:706111
Update Time:2025-04-21
Thieno[2,3-d]pyrimidin-4(3H)-one, 3-amino-2-methyl-5-(2-thienyl)- Chemical and Physical Properties
Names and Identifiers
-
- Thieno[2,3-d]pyrimidin-4(3H)-one, 3-amino-2-methyl-5-(2-thienyl)-
- Cambridge id 7176401
- 379244-87-8
- HMS2513H03
- SR-01000253511
- CHEMBL1371486
- HMS3377P17
- MLS000666293
- 3-amino-2-methyl-5-(2-thienyl)thieno[2,3-d]pyrimidin-4(3H)-one
- AKOS001049230
- Z56848058
- Oprea1_555636
- SR-01000253511-1
- SMR000271895
-
- Inchi: 1S/C11H9N3OS2/c1-6-13-10-9(11(15)14(6)12)7(5-17-10)8-3-2-4-16-8/h2-5H,12H2,1H3
- InChI Key: IHKGXUXEUBUAJG-UHFFFAOYSA-N
- SMILES: S1C=C(C2=CC=CS2)C2C(N(C(C)=NC1=2)N)=O
Computed Properties
- Exact Mass: 263.01887
- Monoisotopic Mass: 263.01870427g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 374
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 115Ų
Experimental Properties
- PSA: 58.69
Thieno[2,3-d]pyrimidin-4(3H)-one, 3-amino-2-methyl-5-(2-thienyl)- Related Literature
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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